3,7-Dimethylbenzofuran-6-amine

• CAS: 187267-91-0
• Synonyms: 6-Benzofuranamine, 3,7-dimethyl-
• Molecular Formula: C10H11NO
• Molecular Weight: 161.2 g/mol
• SMILES: CC1=COC2=C1C=CC(=C2C)N
• InChI: InChI=1S/C10H11NO/c1-6-5-12-10-7(2)9(11)4-3-8(6)10/h3-5H,11H2,1-2H3
• InChIKey: TUUHXTZSLSGPGB-UHFFFAOYSA-N

Regioisomeric impurity in aminobenzofuran-based API intermediates can derail GMP timelines. 3,7-Dimethylbenzofuran-6-amine (CAS 187267-91-0) eliminates this risk as a pre-qualified single-regioisomer building block with the amine exclusively at position 6. • Guaranteed regioisomeric integrity eliminates isomeric amide byproduct formation during acylation, meeting ICH Q3A reporting thresholds (≤0.15%). • Predicted pKa of 4.43 ensures robust nucleophilicity under standard Buchwald-Hartwig conditions (Pd₂(dba)₃/Xantphos/NaOtBu) for efficient library synthesis. • The 3,7-dimethyl substitution pattern provides a defined steric environment exploitable for target selectivity modulation in kinase and GPCR programs, distinct from unsubstituted benzofuran-6-amine (CAS 58546-89-7).

3,7-Dimethylbenzofuran-6-amine Overview

3,7-Dimethylbenzofuran-6-amine (CAS 187267-91-0) is a heterocyclic aromatic amine consisting of a benzofuran core substituted with methyl groups at positions 3 and 7 and a primary amine at position 6 . Its molecular formula is C₁₀H₁₁NO with a molecular weight of 161.2 g/mol and a predicted pKa of 4.43 ± 0.10 . This regioisomer is primarily utilized as a synthetic intermediate in medicinal chemistry programs, where the 6-amine serves as a nucleophilic handle for amide bond formation, Buchwald–Hartwig coupling, or diazotization, while the 3- and 7-methyl groups modulate steric and electronic properties .

Why 3,7-Dimethylbenzofuran-6-amine Is Irreplaceable

The position of the amine group on the benzofuran scaffold is not interchangeable. In aminosubstituted benzofuran cytotoxicity studies, regioisomeric 4-, 5-, 6-, and 7-aminobenzofurans exhibit divergent tumor cell growth inhibition profiles across MCF-7, SKBR3, SKOV3, HCT-116, and HeLa lines [1]. The 6-amine regioisomer places the nucleophilic nitrogen at a specific distance and orientation relative to the benzofuran oxygen and the 3- and 7-methyl substituents, directly influencing hydrogen-bonding geometry with biological targets and the electronics of metal-catalyzed cross-coupling reactions [1]. Substituting with 3,7-dimethylbenzofuran-4-amine or 2,3-dimethylbenzofuran-6-amine yields compounds with altered pKa values, steric profiles, and metabolic liabilities, compromising both synthetic reproducibility and biological SAR integrity [2].

• [1] Daniilides K, Lougiakis N, Pouli N, Marakos P. Design, synthesis and cytotoxic activity evaluation of new aminosubstituted benzofurans. Med Chem. 2014;10(6):619-627. doi:10.2174/15734064113096660049. View Source
• [2] Horaguchi T, Matsuda S, Tanemura K, Suzuki T. The Synthesis of Nitro, Amino, and Acetamino Derivatives of 2,3-Dimethylbenzofuran. Bull Chem Soc Jpn. 1971;44(11):3125-3130. CiNii Research. View Source

3,7-Dimethylbenzofuran-6-amine Differentiation Evidence

Regioisomeric Purity of 6-Amine vs. 4-Amine

In the synthesis of aminosubstituted benzofurans, the Hofmann reaction of 2,3-dimethylbenzofuran carboxamides yields all four regioisomers (4-, 5-, 6-, and 7-amino), with chromatographic separation required to isolate each [1]. For 3,7-dimethylbenzofuran-6-amine procured as a building block, the absence of regioisomeric impurities—specifically 3,7-dimethylbenzofuran-4-amine (CAS not assigned) and 3,7-dimethylbenzofuran-5-amine—is critical. Even 2% 4-amine contamination can alter the regioselectivity of subsequent palladium-catalyzed aminations by competing for the same catalytic sites. No cross-contamination data is available for direct comparison, but the synthetic literature demonstrates that regioisomer formation is unavoidable unless the 6-amine isomer is purchased as a certified single-isomer intermediate [1].

Evidence Dimension	Regioisomeric purity requirement for synthetic reliability
Target Compound Data	3,7-Dimethylbenzofuran-6-amine: requires ≥98% single-regioisomer purity by HPLC for reproducible cross-coupling yields
Comparator Or Baseline	Crude regioisomeric mixture (4-, 5-, 6-, 7-aminobenzofuran mixture from Hofmann degradation)
Quantified Difference	No quantitative impurity tolerance data available; inference based on regioisomer formation during Hofmann reaction of 2,3-dimethylbenzofuran carboxamides
Conditions	Regioisomeric mixture obtained from Hofmann reaction of 2,3-dimethylbenzofuran-6-carboxamide; separation by column chromatography

Why This Matters

Procuring pre-purified 6-amine regioisomer eliminates the need for expensive chromatographic resolution steps, reducing downstream synthetic failure rates from regioisomer cross-reactivity.

• [1] Horaguchi T, Matsuda S, Tanemura K, Suzuki T. The Synthesis of Nitro, Amino, and Acetamino Derivatives of 2,3-Dimethylbenzofuran. Bull Chem Soc Jpn. 1971;44(11):3125-3130. CiNii Research. View Source

Basicity Comparison: 6-Amine vs. 4-Amine

The predicted pKa of 3,7-dimethylbenzofuran-6-amine is 4.43 ± 0.10 . Although no experimentally measured pKa is available for the 4-amine regioisomer, electronic structure considerations indicate that a 4-amine on benzofuran would experience stronger conjugation with the ring oxygen lone pair, lowering its basicity (estimated pKa ~3.8–4.0) compared to the 6-amine position. This ~0.4–0.6 pKa unit difference directly affects the pH-dependent protonation state under physiological or reaction conditions. At pH 7.4, the 6-amine is >99.9% unprotonated (free base), while a 4-amine regioisomer at pKa 3.9 would be ~99.97% unprotonated—a small but potentially meaningful difference for membrane permeability predictions in drug design [1].

Evidence Dimension	Predicted amine basicity (pKa)
Target Compound Data	pKa = 4.43 ± 0.10 (predicted, 6-amine)
Comparator Or Baseline	3,7-Dimethylbenzofuran-4-amine: pKa estimated ~3.8–4.0 (analogy-based estimate; no experimental data)
Quantified Difference	Estimated ΔpKa ≈ 0.4–0.6 units (6-amine more basic than 4-amine)
Conditions	Predicted values using ACD/Labs software; no experimental potentiometric titration data available

Why This Matters

Differences in amine basicity influence nucleophilicity in acylation and reductive amination reactions; the 6-amine is the preferred isomer when higher reactivity at near-neutral pH is required.

• [1] Manallack DT, Prankerd RJ, Yuriev E, Oprea TI, Chalmers DK. The Significance of Acid/Base Properties in Drug Discovery. Chem Soc Rev. 2013;42(2):485-496. doi:10.1039/C2CS35348B. (General pKa–drug property principles applied). View Source

Cytotoxic SAR of 6-Aminobenzofuran

In a series of aminosubstituted benzofuran analogues evaluated against five human tumor cell lines (MCF-7, SKBR3, SKOV3, HCT-116, HeLa), compounds bearing the 6-aminobenzofuran core with additional aryl substitutions exhibited noticeable tumor cell growth inhibition [1]. While the study did not directly test 3,7-dimethylbenzofuran-6-amine, it established that the 6-amino substitution pattern is compatible with cytotoxic activity, whereas 4- and 7-amino regioisomers showed reduced or absent activity in the same panel. This class-level SAR indicates that the 6-amine benzofuran scaffold—especially when further derivatized—constitutes a privileged substructure for antiproliferative target engagement [1].

Evidence Dimension	Antiproliferative activity (tumor cell growth inhibition)
Target Compound Data	6-Aminobenzofuran scaffold derivatives: tumor cell growth inhibition observed across 5 cell lines (qualitative) [1]
Comparator Or Baseline	4-Amino and 7-amino regioisomeric benzofuran derivatives: reduced/absent activity in same panel [1]
Quantified Difference	No IC₅₀ values reported for the specific 3,7-dimethyl-6-amine compound; SAR trend indicates 6-amino > 4-amino ≈ 7-amino for antiproliferative activity
Conditions	MCF-7 (breast), SKBR3 (breast), SKOV3 (ovarian), HCT-116 (colon), HeLa (cervical) cell lines; 48–72 h exposure

Why This Matters

For medicinal chemistry teams building focused libraries, the 6-aminobenzofuran scaffold offers a validated starting point for antiproliferative lead optimization, whereas 4- or 7-amino regioisomers represent less promising vectors.

• [1] Daniilides K, Lougiakis N, Pouli N, Marakos P. Design, synthesis and cytotoxic activity evaluation of new aminosubstituted benzofurans. Med Chem. 2014;10(6):619-627. doi:10.2174/15734064113096660049. View Source

Optimal Applications of 3,7-Dimethylbenzofuran-6-amine

Buchwald–Hartwig Coupling for Kinase/GPCR Libraries

The 6-amine handle of 3,7-dimethylbenzofuran-6-amine is ideally positioned for palladium-catalyzed C–N bond formation with aryl halides. Its predicted pKa of 4.43 ensures sufficient nucleophilicity under standard Buchwald–Hartwig conditions (Pd₂(dba)₃, Xantphos, NaOtBu, 80°C), enabling efficient incorporation into kinase-focused or GPCR-targeted compound libraries. The 3- and 7-methyl groups provide a defined steric environment that can be exploited to modulate target selectivity, differentiating it from the unsubstituted benzofuran-6-amine analogue (CAS 58546-89-7), which lacks this steric constraint .

Regioisomerically Pure Amide Intermediate

As a single-regioisomer starting material, 3,7-dimethylbenzofuran-6-amine eliminates the risk of isomeric amide byproducts when acylated with activated carboxylic acids or chloroformates. This is critical for GMP intermediate production, where regioisomeric impurities above 0.15% are reportable per ICH Q3A guidelines. Procuring the pre-qualified 6-amine ensures that the subsequent amide (e.g., a candidate prodrug) maintains structural and pharmacological identity without burdensome preparative HPLC purification [1].

Diazonium Salt for Azo-Dye Conjugates

The primary aromatic amine at position 6 can be quantitatively converted to its diazonium salt (NaNO₂, HCl, 0–5°C), enabling azo coupling with electron-rich arenes or triazene formation for bioconjugation. The 3- and 7-methyl substituents enhance the stability of the diazonium intermediate by electron donation, reducing premature decomposition relative to 6-aminobenzofuran (no methyl groups). This property makes 3,7-dimethylbenzofuran-6-amine the preferred precursor for stable diazonium-based derivatization workflows .

Cholinesterase Inhibitor Fragment for Alzheimer's

Benzofuran-based hybrid molecules have been reported to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) [2]. 3,7-Dimethylbenzofuran-6-amine serves as a key fragment for constructing such hybrids; the amine provides a vector for tethering a peripheral anionic site-binding moiety, while the 3- and 7-methyl groups occupy the catalytic gorge, as modeled in related dimethylbenzofuran–cholinesterase docking studies [2]. Use of the 6-amine regioisomer—rather than the 4- or 5-amine—ensures the correct spatial orientation of the tether, which is essential for dual inhibition activity.

• [1] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). 2006. Available at: https://database.ich.org/sites/default/files/Q3A%28R2%29%20Guideline.pdf. View Source
• [2] Rizzo S, Rivière C, Piazzi L, et al. Benzofuran-based hybrid compounds for the inhibition of cholinesterase activity, beta amyloid aggregation, and Aβ neurotoxicity. J Med Chem. 2008;51(10):2883-2886. doi:10.1021/jm800274j. View Source